Cas no 2197061-93-9 (5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 2197061-93-9
• MF: C₁₄H₁₃F₃N₂O₂S
• MW: 330.325432538986
• MDL: MFCD30725809
• CID: 5164581
• Update Time: 2026-03-04

5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD30725809
• Inchi： 1S/C14H13F3N2O2S/c1-3-21-12(20)11-8(2)22-13(19-11)18-10-6-4-9(5-7-10)14(15,16)17/h4-7H,3H2,1-2H3,(H,18,19)
• InChI Key： UAAPTYHGBSGLLY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OCC)=O)N=C1NC1=CC=C(C(F)(F)F)C=C1

Additional information on 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester

Comprehensive Overview of 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester (CAS No. 2197061-93-9)

The compound 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester (CAS No. 2197061-93-9) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylphenylamino group and an ethyl ester moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug discovery.

In recent years, the demand for fluorinated compounds like 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s CAS No. 2197061-93-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its applications extend to crop protection formulations, where thiazole-based compounds are explored for their pesticidal properties.

The synthesis of 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester involves multi-step organic reactions, including condensation and esterification processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods are commonly discussed in online forums and research papers, addressing user queries about compound characterization and quality control.

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Environmental and regulatory considerations are also pivotal when working with 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). Users often search for "green chemistry alternatives" or "sustainable synthesis routes" for such compounds, reflecting the industry’s shift toward eco-friendly practices.

In summary, 5-Methyl-2-(4-trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester (CAS No. 2197061-93-9) represents a versatile scaffold in modern chemistry. Its applications span drug development, agriculture, and materials science, making it a focal point for interdisciplinary research. By addressing common search queries and highlighting its scientific significance, this overview aims to bridge the gap between technical literature and user-driven content.